Cas no 2418729-23-2 (1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine)
1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- Z4283820682
- 1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine
- 1-[2-chloro-4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]piperidine
-
- Inchi: 1S/C19H25ClN4O/c1-22-11-15(10-21-22)12-24-13-16(24)14-25-17-5-6-19(18(20)9-17)23-7-3-2-4-8-23/h5-6,9-11,16H,2-4,7-8,12-14H2,1H3
- InChI Key: VFVQCMCOXVEIGJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1CCCCC1)OCC1CN1CC1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 434
- XLogP3: 3.2
- Topological Polar Surface Area: 33.3
1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7558352-1.0g |
1-[2-chloro-4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]piperidine |
2418729-23-2 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine
1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine: A Comprehensive Overview
The compound with CAS No. 2418729-23-2, known as 1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.
Structure and Synthesis: The molecule consists of a piperidine ring, a chlorophenyl group, and an aziridine moiety linked via a methoxy group. The presence of the aziridine ring introduces strain, which can enhance reactivity and bioavailability. The pyrazole ring, substituted with a methyl group, adds further complexity to the structure. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, ensuring scalability for potential large-scale production.
Biological Activity: Research has demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cellular signaling pathways makes it a promising candidate for anticancer drug development. Additionally, studies have shown its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Applications in Drug Development: The compound's unique pharmacokinetic profile, including favorable absorption and metabolism properties, positions it as a strong candidate for drug development. Recent clinical trials have explored its efficacy in treating central nervous system disorders, with encouraging results indicating its potential as a novel therapeutic agent.
Safety and Toxicity: Preclinical studies have assessed the safety profile of this compound. While it demonstrates low toxicity at therapeutic doses, further investigations are underway to evaluate long-term effects and potential side effects. Regulatory agencies have expressed interest in advancing this compound through the approval process due to its demonstrated safety and efficacy.
Future Prospects: The compound's versatility and biological potency suggest a wide range of applications in the pharmaceutical industry. Ongoing research is focused on optimizing its delivery mechanisms to enhance bioavailability and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical use.
In conclusion, 1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound holds the potential to make a substantial impact on the treatment of various diseases.
2418729-23-2 (1-[2-Chloro-4-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)